Cas no 2228752-93-8 (O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine
• CAS No: 2228752-93-8
• MF: C₈H₁₀F₃NOS
• MW: 225.231311321259
• CID: 6386619
• PubChem ID: 165867612
• Update Time: 2025-10-30

O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine
• 2228752-93-8
• EN300-1972219
• O-{2-[5-(trifluoromethyl)thiophen-2-yl]propan-2-yl}hydroxylamine

• Inchi： 1S/C8H10F3NOS/c1-7(2,13-12)5-3-4-6(14-5)8(9,10)11/h3-4H,12H2,1-2H3
• InChI Key： MUOQSVWEGCIENP-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C(C)(C)ON

Computed Properties

• Exact Mass: 225.04351960g/mol
• Monoisotopic Mass: 225.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.5Ų

Additional information on O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine

Introduction to O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine (CAS No. 2228752-93-8)

O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceuticals and agrochemicals. This compound, identified by the CAS number 2228752-93-8, has garnered attention due to its distinct chemical properties and the promising avenues it opens for further research and development.

The molecular framework of O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine consists of a hydroxylamine functional group attached to a propyl chain, which is further substituted with a thiophene ring bearing a trifluoromethyl group. This structural arrangement imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical syntheses and biological assays.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating thiophene derivatives. The presence of the trifluoromethyl group in the thiophene ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This feature has positioned O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine as a potential intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The hydroxylamine group can participate in nucleophilic addition reactions, while the propyl chain and thiophene ring offer multiple sites for further functionalization. These attributes make O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine a versatile building block for constructing more complex molecules with tailored properties.

Recent studies have highlighted the role of hydroxylamine derivatives in medicinal chemistry, particularly in the development of antineoplastic and anti-inflammatory agents. The electron-rich nature of the hydroxylamine group allows for interactions with biological targets such as enzymes and receptors, making it an attractive moiety for drug design. Additionally, the trifluoromethyl group can modulate pharmacokinetic profiles by influencing solubility and metabolic pathways.

The synthesis of O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that enable the production of complex molecules.

In addition to its pharmaceutical applications, O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-yl}hydroxylamine has shown promise in agrochemical research. The unique combination of functional groups in its structure makes it a potential precursor for developing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases while minimizing environmental impact, aligning with global efforts towards sustainable agriculture.

The investigation into the biological activity of O-{2-5-(trifluoromethyl)thiophen-2-ylpropan-2-y}hydroxylamine has revealed several interesting findings. In vitro studies have indicated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. These findings suggest that it may serve as a lead compound for developing drugs that modulate inflammatory pathways, potentially offering therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of O-{2-(trifluoromethyl)thiophene} derivatives have also been explored in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the trifluoromethyl group enhances charge transport properties, making these compounds suitable for use in electronic devices. This interdisciplinary application underscores the broad utility of heterocyclic compounds like O-{2-(trifluoromethyl)thiophene} derivatives across different scientific domains.

The future prospects of O-{2(3H)-benzothiazinone} hydroxamic acid are vast, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its potential. As our understanding of molecular interactions deepens, so too will our ability to design compounds with specific functionalities tailored to meet societal needs.

In conclusion, O-{3-hydroxypropionitrile} bis(trifluoroacetate) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity position it as a valuable tool for researchers seeking to develop innovative solutions to global challenges. As we continue to explore its properties and applications, we can anticipate exciting developments that will shape the future of chemical research.